Cas no 1269437-70-8 ((R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride
• CAS No: 1269437-70-8
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• MDL: MFCD12757571
• CID: 1036233
• PubChem ID: 53484700
• Update Time: 2025-09-28

(R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride
• (1R)-1-(2,6-dimethylphenyl)ethanamine,hydrochloride
• (1R)-1-(2,6-DIMETHYLPHENYL)ETHYLAMINE-HCl
• (1R)-1-(2,6-DIMETHYLPHENYL)ETHYLAMINE hydrochloride
• AX8209811
• (1R)-1-(2,6-dimethylphenyl)ethan-1-amine hydrochloride
• (1R)-1-(2,6-Dimethylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• 1269437-70-8
• AKOS022171457
• Benzenemethanamine, alpha,2,6-trimethyl-, hydrochloride (1:1), (alphaR)-
• (1R)-1-(2,6-dimethylphenyl)ethanamine;hydrochloride
• (R)-1-(2,6-Dimethylphenyl)ethan-1-amine hydrochloride
• (1r)-1-(2,6-dimethylphenyl)ethylamine hcl
• (1R)-1-(2,6-DIMETHYLPHENYL)ETHANAMINE HYDROCHLORIDE
• CS-0186109
• DTXSID70704149
• AKOS015844553
• DB-146099
• DS-14067
• AKOS022186581
• 1213024-91-9
• MFCD12757571

• MDL： MFCD12757571
• Inchi： 1S/C10H15N.ClH/c1-7-5-4-6-8(2)10(7)9(3)11;/h4-6,9H,11H2,1-3H3;1H/t9-;/m1./s1
• InChI Key： JQVDNTMMKLGBLJ-SBSPUUFOSA-N
• SMILES： Cl.N[C@H](C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 185.097
• Monoisotopic Mass: 185.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride

Chemical Profile of (R)-1-(2,6-Dimethylphenyl)ethanamine Hydrochloride (CAS No. 1269437-70-8)

The compound (R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride, identified by the CAS number 1269437-70-8, is a significant molecule in the field of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its structural uniqueness and potential applications in drug development. The presence of a stereogenic center at the amine group and the substitution pattern on the aromatic ring contribute to its distinct chemical and pharmacological properties.

In recent years, there has been a growing interest in chiral auxiliaries and ligands that can facilitate asymmetric synthesis. The enantiomerically pure form of this compound, specifically the (R)-configuration, plays a crucial role in such applications. The hydrochloride salt form enhances its solubility in aqueous systems, making it more suitable for various biochemical assays and pharmaceutical formulations.

The structural motif of (R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride is reminiscent of many bioactive molecules that interact with specific targets in biological systems. The 2,6-dimethylphenyl group introduces steric hindrance and electronic effects that can modulate binding affinity and selectivity. These features are particularly valuable in the design of small-molecule drugs targeting neurological disorders, where precise molecular interactions are essential.

Recent studies have highlighted the utility of this compound in the synthesis of novel pharmacophores. Researchers have explored its incorporation into peptidomimetics and other therapeutic agents, leveraging its ability to mimic natural amino acid sequences while maintaining high enantiomeric purity. This approach has shown promise in developing treatments for conditions such as Alzheimer's disease and other neurodegenerative disorders.

The chemical synthesis of (R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride involves multi-step processes that require careful optimization to ensure high yield and enantiomeric excess. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired (R)-configuration. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic methodologies that enable the production of complex chiral molecules.

From a pharmacological perspective, the amine moiety in this compound serves as a key pharmacophoric element that can interact with various biological receptors and enzymes. The hydrochloride salt form enhances its bioavailability and stability, making it a valuable intermediate in drug discovery pipelines. Its potential applications extend to the development of antipsychotic agents, where chiral amine derivatives have demonstrated significant therapeutic efficacy.

The integration of computational chemistry tools has further accelerated the study of this compound. Molecular modeling simulations have provided insights into its binding interactions with biological targets, aiding in the rational design of next-generation therapeutics. These computational approaches complement experimental efforts by predicting binding affinities and identifying optimal modifications for enhanced activity.

In conclusion, (R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride (CAS No. 1269437-70-8) represents a fascinating molecule with diverse applications in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it a valuable tool for asymmetric synthesis and drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in addressing complex medical challenges.